molecular formula C18H22BrN3O5S B6518891 5-bromo-N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)furan-2-carboxamide CAS No. 933218-08-7

5-bromo-N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)furan-2-carboxamide

Cat. No. B6518891
CAS RN: 933218-08-7
M. Wt: 472.4 g/mol
InChI Key: GTWKYLXVGSLPEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “5-bromo-N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)furan-2-carboxamide” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The furan ring is substituted at the 2-position with an amide group. The molecule also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms. The piperazine ring is substituted with a methoxyphenyl group and a sulfonyl group .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan ring, the amide group, the piperazine ring, and the sulfonyl group. These functional groups could potentially engage in a variety of chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and sulfonyl groups could impact its solubility in various solvents .

Scientific Research Applications

Medicinal Chemistry and Drug Design

Medicinal chemistry plays a pivotal role in public health by designing and developing new pharmaceutical compounds. Researchers explore the effects of synthetic, semi-synthetic, and natural biologically active substances. In the case of our compound, molecular interactions based on its structure and triggered functional groups are investigated . Potential applications include drug discovery, optimization, and safety assessment.

Anti-Markovnikov Alkene Hydromethylation

The compound’s unique structure may allow for formal anti-Markovnikov alkene hydromethylation, a valuable transformation . This reaction could find applications in organic synthesis, especially in the context of drug intermediates or fine chemicals.

Pancreatic Lipase Inhibition

Schiff bases derived from similar structures have shown promise as pancreatic lipase inhibitors . Investigating the potential of our compound in this context could lead to novel therapeutic agents for managing obesity and related metabolic disorders.

Sodium-Glucose Co-Transporter Type II (SGLT2) Inhibition

An intermediate related to our compound is used in the improved synthesis of Dapagliflozin, an SGLT2 inhibitor . SGLT2 inhibitors are crucial for managing type 2 diabetes by reducing glucose reabsorption in the kidneys.

Antimicrobial Activity

Exploring the compound’s effects against bacterial and fungal strains could reveal its antimicrobial potential. For instance, derivatives with a similar scaffold have exhibited inhibition activity against Streptococcus pneumoniae and Aspergillus fumigatus .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with .

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment .

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and potential applications. For example, it could be studied as a potential precursor for the synthesis of other complex organic molecules .

properties

IUPAC Name

5-bromo-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22BrN3O5S/c1-26-15-5-3-2-4-14(15)21-9-11-22(12-10-21)28(24,25)13-8-20-18(23)16-6-7-17(19)27-16/h2-7H,8-13H2,1H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTWKYLXVGSLPEP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)CCNC(=O)C3=CC=C(O3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22BrN3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

472.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-bromo-N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)furan-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.